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Abstract

Nephrite powder, a mineral aggregate primarily composed of calcium magnesium silicate, has
transitioned from a historically valued gemstone to a material of interest in various scientific and
industrial fields, including cosmetics and potentially drug development. This technical guide
provides a comprehensive overview of nephrite powder, including its chemical and physical
properties, safety data, and, most notably, its emerging biological effects on skin. This
document details in vitro and in vivo evidence of its anti-inflammatory and skin-reparative
properties, supported by experimental methodologies and an exploration of the implicated
signaling pathways.

Introduction

Nephrite, a variety of jade, has been utilized for centuries, revered for its toughness and
aesthetic qualities. In recent years, the finely milled form, known as nephrite powder, has
garnered attention for its potential applications beyond traditional uses. The primary functions
of nephrite powder in cosmetic formulations are as an abrasive, anticaking agent, and bulking
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agent. However, recent scientific investigations have begun to uncover its bioactive properties,
suggesting a role in modulating key biological processes in the skin. This guide aims to provide
a detailed technical resource for professionals interested in the scientific basis of nephrite
powder's applications.

Physicochemical Properties and Safety Data
2.1. Chemical Identification

e Chemical Name: Nephrite Powder

e CAS Number: 12174-03-7

e Chemical Formula: Primarily Caz(Mg,Fe)sSisO22(0OH)z (a variety of the amphibole minerals
tremolite or actinolite)

2.2. Physical and Chemical Properties

A summary of the key physical and chemical properties of nephrite powder is presented in
Table 1.

Property Value Reference(s)

Appearance Fine powder

Varies from white to various

Color shades of green, yellow, and
brown

Hardness (Mohs) 6.0-6.5

Density (g/cm?3) ~2.95

Solubility Insoluble in water

2.3. Safety Data Sheet Summary

A review of the available safety data indicates that nephrite powder is generally considered
safe for its intended use in cosmetics. Key safety information is summarized in Table 2.
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Hazard Identification Not classified as a hazardous substance.

Standard measures for inert dusts (e.g., fresh
First Aid Measures air for inhalation, washing with soap and water

for skin contact).

] Store in a dry, well-ventilated place. Avoid dust
Handling and Storage )
formation.

Use of safety glasses, gloves, and respiratory
Personal Protection protection is recommended to avoid irritation

from dust.

Biological Effects and Mechanisms of Action

Recent research has highlighted the potential of nephrite extract to exert anti-inflammatory and
skin-reparative effects. A key study conducted at Sichuan University provides significant

insights into these biological activities.
3.1. In Vitro Studies: Anti-inflammatory and Pro-reparative Gene Expression

In vitro experiments using human skin fibroblasts have demonstrated that jade (nephrite)
extract can modulate the expression of genes crucial for inflammation and tissue repair.
Treatment of fibroblasts with the extract led to:

o Downregulation of Pro-inflammatory Cytokines: A significant decrease in the gene
expression of Interleukin-1 (IL-1), Interleukin-6 (IL-6), and Tumor Necrosis Factor-alpha
(TNF-a) was observed.

o Upregulation of Growth Factors and Extracellular Matrix Components: The study reported a
notable increase in the gene expression of Epidermal Growth Factor (EGF), Fibroblast
Growth Factor (FGF), and Collagen Type | Alpha 1 Chain (COL1A1).

These findings suggest that nephrite extract can create a cellular environment conducive to
tissue repair by mitigating the inflammatory response and promoting the synthesis of essential
growth factors and structural proteins.

3.2. Implicated Signaling Pathways
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The modulation of the aforementioned genes suggests the involvement of key signaling
pathways in skin homeostasis and repair. While the precise mechanisms of nephrite powder
are still under investigation, the observed effects on gene expression point towards the
potential influence on pathways such as:

o NF-kB Signaling Pathway: As a central regulator of inflammation, the downregulation of IL-1,
IL-6, and TNF-a suggests a potential inhibitory effect of nephrite extract on the NF-kB
pathway.

 MAPK Signaling Pathway: This pathway is involved in cellular stress responses, proliferation,
and differentiation. The upregulation of growth factors like EGF and FGF could be mediated
through the MAPK pathway.

e TGF-B/Smad Signaling Pathway: The increase in COL1A1 expression suggests a possible
activation of the TGF-/Smad pathway, which is a critical regulator of extracellular matrix
production.

A simplified representation of the potential signaling pathways influenced by nephrite extract is
provided in the diagram below.
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Potential Signaling Pathways Modulated by Nephrite Extract
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3.3. In Vivo Studies: Improvement of Skin Barrier Function

The aforementioned study also included an in vivo component, where a mask containing jade
extract was applied to human subjects with sensitive skin. The results indicated a significant
improvement in skin barrier function, as evidenced by:

 Increased skin hydration.
o Decreased transepidermal water loss (TEWL).

These findings in a clinical setting corroborate the in vitro results, suggesting that the anti-
inflammatory and pro-reparative effects of nephrite extract translate to tangible benefits for skin
health.

Experimental Protocols

This section outlines the general methodologies that can be employed for the scientific
investigation of nephrite powder's biological effects, based on the available literature.

4.1. Preparation of Nephrite Powder Extract for In Vitro Studies
» Pulverization: Raw nephrite is finely milled to a consistent particle size.

o Extraction: The powder is subjected to an extraction process, often using a solvent, to isolate
the bioactive compounds.

« Filtration and Sterilization: The resulting extract is filtered to remove particulate matter and
then sterilized for use in cell culture.

Raw Nephrite Pulverization Solvent Extraction Filtration Sterilization Sterile Nephrite Extract

Click to download full resolution via product page

Nephrite Extract Preparation Workflow

4.2. In Vitro Cytotoxicity Assay
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o Cell Seeding: Human skin fibroblasts are seeded in 96-well plates and allowed to adhere.

o Treatment: Cells are treated with varying concentrations of the sterile nephrite extract.

 Incubation: The treated cells are incubated for a specified period (e.g., 24-72 hours).

 Viability Assessment: Cell viability is determined using a standard method, such as the MTT
assay, which measures mitochondrial activity.

4.3. Gene Expression Analysis (QPCR)

e Cell Culture and Treatment: Human skin fibroblasts are cultured and treated with the
nephrite extract.

o RNA Extraction: Total RNA is isolated from the cells using a commercial kit.

o cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA
(cDNA).

e Quantitative PCR (qPCR): The cDNA is used as a template for gPCR with primers specific to
the target genes (e.g., IL-1, IL-6, TNF-a, EGF, FGF, COL1A1) and a housekeeping gene for
normalization.

» Data Analysis: The relative gene expression is calculated using the AACt method.

4.4. In Vivo Assessment of Skin Barrier Function

o Subject Recruitment: A cohort of human volunteers, often with a specific skin condition like
sensitive skin, is recruited.

o Product Application: A formulation containing nephrite extract (e.g., a face mask) is applied to
a defined area of the skin for a specified duration and frequency.

» Biophysical Measurements: Skin barrier function is assessed using non-invasive methods
such as a Corneometer® for hydration and a Tewameter® for TEWL at baseline and after the
treatment period.
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 Statistical Analysis: The changes in skin parameters are statistically analyzed to determine
the significance of the treatment effect.

Conclusion and Future Directions

Nephrite powder is emerging as a promising ingredient with scientifically substantiated
biological effects on the skin. The evidence for its anti-inflammatory and pro-reparative
properties opens up new avenues for its application in advanced cosmetic and potentially
dermatological formulations. Future research should focus on elucidating the precise molecular
mechanisms of action, identifying the specific bioactive components within the nephrite extract,
and conducting larger-scale clinical trials to further validate its efficacy and safety for various
skin conditions. The detailed characterization of its interaction with key signaling pathways will
be instrumental in harnessing the full potential of this ancient material in modern science and
medicine.

 To cite this document: BenchChem. [In-Depth Technical Guide to Nephrite Powder:
Properties, Applications, and Biological Effects]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1173444/docs#in-depth-technical-guide-to-
nephrite-powder-properties-applications-and-biological-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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